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Compound of Interest

Compound Name: Carbomer 941

Cat. No.: B15547619 Get Quote

This technical support guide is designed for researchers, scientists, and drug development

professionals working with Carbomer 941. It provides detailed troubleshooting advice,

frequently asked questions (FAQs), and experimental protocols to help you achieve maximum

viscosity and troubleshoot common issues during the formulation of Carbomer 941 gels.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for achieving maximum viscosity with Carbomer 941 gels?

A1: The optimal pH range for achieving maximum viscosity in Carbomer 941 gels is typically

between 6.0 and 8.0.[1][2] Unneutralized Carbomer 941 dispersions have a pH of

approximately 2.7-3.5 and very low viscosity.[3] As a neutralizing agent is added and the pH

increases, the polymer chains uncoil due to electrostatic repulsion, leading to a significant

increase in viscosity.[1][4]

Q2: What are common neutralizing agents for Carbomer 941?

A2: Common neutralizing agents include sodium hydroxide (NaOH), potassium hydroxide

(KOH), and organic amines like triethanolamine (TEA).[3][5] The choice of neutralizer can

impact the clarity and final viscosity of the gel. For instance, using NaOH or KOH may

sometimes affect the clarity of the formulation.[6] It is advisable to add strong bases, like

NaOH, as a diluted solution (e.g., 10% w/v) to prevent localized high pH and ensure uniform

neutralization.[3]
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Q3: Why is my Carbomer 941 gel not reaching the expected viscosity?

A3: Several factors can lead to lower than expected viscosity:

Incorrect pH: The gel must be neutralized to the optimal pH range (6.0-8.0). Viscosity is

significantly lower outside this range.[1][2]

Presence of Electrolytes: The presence of salts or ions in your formulation can significantly

reduce viscosity by shielding the electrostatic repulsion of the polymer chains.[7]

Improper Dispersion: If the Carbomer 941 powder is not fully hydrated and dispersed before

neutralization, its full thickening potential will not be realized. This can be caused by adding

the powder too quickly or with inadequate mixing.

Excessive Shear: Applying high shear mixing after the gel has been neutralized can

permanently break down the polymer network, leading to a loss of viscosity.[5][8]

Incompatible Ingredients: Strong acids, cationic polymers, and high concentrations of certain

excipients can interfere with the Carbomer network and reduce viscosity.[2]

Q4: How does the concentration of Carbomer 941 affect the final viscosity?

A4: Increasing the concentration of Carbomer 941 will generally lead to an increase in the

viscosity of the final gel.[1] Typical usage levels range from 0.1% to 0.5%, depending on the

desired final viscosity.[3] Carbomer 941 is known for creating gels with "long rheology," making

it suitable for formulations where a lower viscosity is desired compared to grades like Carbomer

940.[9]
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Problem Possible Cause(s) Recommended Solution(s)

"Fisheyes" or Agglomerates in

the Gel

Incomplete hydration of the

Carbomer powder before

neutralization. This happens

when the powder is added too

quickly or without sufficient

agitation, causing the outer

layer of particles to swell and

trap dry powder inside.[8][10]

[11]

1. Slow Addition: Sprinkle the

Carbomer 941 powder slowly

into the vortex of vigorously

stirred deionized water.[10]2.

Pre-soaking: Allow the

Carbomer 941 to hydrate in

water for an extended period

(e.g., overnight) without

agitation to ensure full swelling

before mixing and

neutralization.[10]3. High-

Shear Dispersion (Pre-

Neutralization): Use a high-

shear mixer to disperse the

powder in the water before

adding the neutralizing agent.

[10]

Excessive Foaming or Air

Entrapment

Vigorous agitation, especially

after the gel has started to

thicken, can introduce air

bubbles that are difficult to

remove from the viscous gel.

[5][8]

1. Slow Mixing: Use a broad,

paddle-like stirrer and slow

mixing speeds, especially

during and after neutralization,

to avoid incorporating air.[12]2.

Vacuum Deaeration: If foaming

occurs, placing the gel in a

vacuum chamber can help

remove trapped air.[10]3. Pre-

soaking Method: The pre-

soaking method without initial

agitation can minimize foam

formation.[10]

Low Viscosity or "Runny" Gel The pH is outside the optimal

range (6.0-8.0), there is a

presence of electrolytes, or the

polymer network was damaged

1. Verify and Adjust pH: Use a

calibrated pH meter to check

the pH and adjust it to the 6.0-

8.0 range with a suitable

neutralizer.[1]2. Use Deionized

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://ginhong.com/carbomer-mixer-carbopol-gel-preparation/
https://www.vacutaineradditives.com/news/common-problems-in-carbomer-940-gel-preparation-77544.html
https://www.silverson.com/us/resource-library/application-reports/dispersion-and-hydration-of-carbopol
https://www.vacutaineradditives.com/news/common-problems-in-carbomer-940-gel-preparation-77544.html
https://www.vacutaineradditives.com/news/common-problems-in-carbomer-940-gel-preparation-77544.html
https://www.vacutaineradditives.com/news/common-problems-in-carbomer-940-gel-preparation-77544.html
https://www.quadroliquids.com/blog/mixing-carbomers-carbopol-the-problems-and-solution
https://ginhong.com/carbomer-mixer-carbopol-gel-preparation/
http://www.phexcom.com/Content/pdf/Carbomer.pdf
https://www.vacutaineradditives.com/news/common-problems-in-carbomer-940-gel-preparation-77544.html
https://www.vacutaineradditives.com/news/common-problems-in-carbomer-940-gel-preparation-77544.html
https://www.researchgate.net/figure/scosity-of-various-carbopal-gels-at-various-pH-at-a-shear-rate-40_fig1_228732329
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


by high shear after

neutralization.[1][2][5][8]

Water: Ensure you are using

deionized or distilled water to

minimize the presence of

ions.3. Low Shear Post-

Neutralization: Once the

neutralizer is added, use

gentle, slow mixing to avoid

breaking the gel structure.[8]

Cloudy or Hazy Gel

Appearance

Entrapped air bubbles or the

use of certain neutralizers (like

NaOH or KOH in some cases)

can reduce the clarity of the

gel.[6][8]

1. Remove Air: Follow the

steps for preventing and

removing foam.2. Choice of

Neutralizer: Consider using

Triethanolamine (TEA) for

improved clarity.3. Proper

Hydration: Ensure the

Carbomer is fully hydrated, as

undissolved particles can also

cause cloudiness.

Dusting of Carbomer Powder

Carbomer 941 is a very light,

low-density powder that can

easily become airborne with

vigorous handling.[5][8]

1. Careful Handling: Handle

the powder in a well-ventilated

area or a fume hood.2. Wetting

the Powder: Wet the powder

with a non-solvent like glycerin

or propylene glycol to create a

paste before adding it to the

water.

Data Presentation
Table 1: Typical Viscosity of 0.5% Carbomer 941 Gel vs. pH
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pH Typical Viscosity (mPa·s)* Observations

3.0 Very Low (< 500)
Unneutralized dispersion,

watery consistency.[4]

4.0 Low
Viscosity begins to build as

neutralization starts.

5.0 Moderate
Significant increase in

viscosity.

6.0-7.5 High (4,000 - 11,000)
Optimal range for maximum

viscosity and gel formation.[8]

8.0 High
Viscosity remains high, near

the optimal range.[2]

> 9.0 Decreasing

Viscosity starts to decrease

due to excess electrolytes

dampening the electrostatic

repulsion.[13]

*Note: These are typical values for a 0.5% w/w Carbomer 941 dispersion in deionized water at

25°C, measured with a Brookfield RVT viscometer at 20 rpm. Actual values can vary based on

the specific formulation, neutralizer used, and measurement conditions.

Experimental Protocols
Protocol 1: Determining the Optimal pH for Maximum
Viscosity
Objective: To prepare a series of Carbomer 941 gels at different pH values and identify the pH

that yields the highest viscosity.

Materials:

Carbomer 941 powder

Deionized water
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Neutralizing agent (e.g., 10% w/v Sodium Hydroxide solution or Triethanolamine)

800 mL beakers

Overhead stirrer with a 3-blade marine impeller or paddle stirrer

Calibrated pH meter

Analytical balance

Methodology:

Prepare Stock Dispersion:

Weigh 500g of deionized water into an 800 mL beaker.

While stirring the water at a moderate speed (e.g., 800-1000 rpm) to create a vortex,

slowly and carefully sprinkle 2.5g of Carbomer 941 powder (for a 0.5% dispersion) into

the vortex to avoid agglomeration.

Continue stirring for at least 60-90 minutes or until the powder is fully dispersed and

hydrated, and the solution is free of lumps. The dispersion will have a low viscosity and a

pH of around 3.0.

Prepare pH-Adjusted Samples:

Aliquot 100g of the stock Carbomer 941 dispersion into several separate beakers.

While gently stirring each aliquot with a paddle stirrer at a low speed, slowly add the

neutralizing agent dropwise.

Monitor the pH of each aliquot continuously with a calibrated pH meter.

Create a series of samples by stopping the addition of the neutralizer at different target pH

values (e.g., pH 4.0, 5.0, 6.0, 6.5, 7.0, 7.5, 8.0, 9.0).

Allow the gels to stand for at least 30 minutes to stabilize before measuring viscosity.
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Measure Viscosity:

For each pH-adjusted sample, measure the viscosity according to the protocol outlined in

"Protocol 2: Viscosity Measurement".

Record the viscosity for each pH value.

Data Analysis:

Plot the viscosity (mPa·s) as a function of pH.

Identify the pH value or range that corresponds to the peak viscosity.

Protocol 2: Viscosity Measurement of Carbomer Gels
Objective: To accurately measure the viscosity of prepared Carbomer 941 gels using a

Brookfield rotational viscometer.

Equipment:

Brookfield RVT (or equivalent) rotational viscometer

Appropriate spindle (e.g., Spindle #5 or #6 for medium to high viscosity gels)

Viscometer stand

600 mL beaker (or other suitable container)

Water bath (optional, for temperature control)

Methodology:

Instrument Setup:

Ensure the viscometer is securely mounted on the stand and leveled using the bubble

level.[14]

Select an appropriate spindle based on the expected viscosity of the gel. For a 0.5%

Carbomer 941 gel, a spindle like #5 or #6 is a good starting point.
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Attach the spindle to the viscometer (note the left-hand thread).[14]

Sample Preparation:

Place a sufficient amount of the Carbomer 941 gel (e.g., 500 mL) into a 600 mL beaker to

ensure the spindle will be properly immersed.

Allow the sample to equilibrate to a constant temperature (e.g., 25°C), using a water bath

if necessary, as viscosity is temperature-dependent.

Measurement Procedure:

Lower the viscometer head so that the spindle is immersed in the gel. To avoid trapping air

bubbles, immerse the spindle at a slight angle.[15]

Adjust the immersion depth until the surface of the gel is at the immersion mark on the

spindle shaft.[14]

Select a rotational speed (e.g., 20 rpm). A good starting point is a speed that will result in a

torque reading between 20% and 80%.

Turn on the viscometer motor.

Allow the reading to stabilize. This may take 30-60 seconds.

Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa·s) and the

torque percentage.

Reporting:

When reporting the viscosity value, always include the Carbomer 941 concentration, the

final pH of the gel, the temperature of measurement, the viscometer model, the spindle

number, and the rotational speed used. This ensures reproducibility.

Visualizations
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pH and Carbomer 941 Viscosity Relationship Resulting Viscosity

Low pH (2.5-4.0)
Carbomer Dispersed

Neutralizing (pH 4.0-6.0)
Polymer Uncoils

Add Neutralizer

Very Low Viscosity

Optimal pH (6.0-8.0)
Network Formed

Continue Neutralizing

Rapidly Increasing Viscosity

High pH (>9.0)
Network Shielded

Add Excess Neutralizer

Maximum Viscosity

Decreasing Viscosity

Click to download full resolution via product page

Caption: Relationship between pH and Carbomer 941 gel viscosity.
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Start: Low Viscosity Gel

Are there 'fisheyes' or lumps?

Is pH in 6.0-8.0 range?

Was high shear used post-neutralization?

Yes Adjust pH with neutralizer

No
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Improve dispersion:
- Slower powder addition

- Pre-soaking
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Caption: Troubleshooting workflow for low viscosity in Carbomer 941 gels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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